Cas no 2225144-66-9 (2-nitro-3-(trifluoromethyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-nitro-3-(trifluoromethyl)cyclopropane-1-carboxylic acid
• CAS No: 2225144-66-9
• MF: C₅H₄F₃NO₄
• MW: 199.084772109985
• CID: 5213460
• PubChem ID: 137963983
• Update Time: 2025-07-14

2-nitro-3-(trifluoromethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-nitro-3-(trifluoromethyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C5H4F3NO4/c6-5(7,8)2-1(4(10)11)3(2)9(12)13/h1-3H,(H,10,11)
• InChI Key： NXEJLGSOLHZTHT-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C(C(F)(F)F)C1[N+]([O-])=O

Additional information on 2-nitro-3-(trifluoromethyl)cyclopropane-1-carboxylic acid

Introduction to 2-nitro-3-(trifluoromethyl)cyclopropane-1-carboxylic acid (CAS No. 2225144-66-9)

2-nitro-3-(trifluoromethyl)cyclopropane-1-carboxylic acid, identified by the CAS number 2225144-66-9, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of nitro-substituted cyclopropanecarboxylic acids, which are known for their unique structural properties and potential biological activities. The presence of both a nitro group and a trifluoromethyl substituent in its molecular framework imparts distinct electronic and steric characteristics, making it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 2-nitro-3-(trifluoromethyl)cyclopropane-1-carboxylic acid features a cyclopropane ring, which is a three-membered saturated carbon cycle renowned for its high ring strain and conformational rigidity. This rigidity often enhances the binding affinity of the compound to biological targets, thereby improving its pharmacological efficacy. The nitro group at the 2-position introduces a strong electron-withdrawing effect, influencing the reactivity and electronic properties of the molecule. In contrast, the trifluoromethyl group at the 3-position provides additional steric hindrance and electron-withdrawing capabilities, further modulating the compound's interactions with biological systems.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for the preparation of 2-nitro-3-(trifluoromethyl)cyclopropane-1-carboxylic acid. These synthetic routes often involve multi-step transformations, including cyclopropanation reactions, nitration processes, and fluorination techniques. The ability to construct this complex molecule with high purity and yield is crucial for its application in drug discovery programs. Modern computational methods, such as density functional theory (DFT) calculations, have also been employed to optimize synthetic pathways and predict the structural and electronic properties of this compound.

In terms of biological activity, 2-nitro-3-(trifluoromethyl)cyclopropane-1-carboxylic acid has been investigated for its potential in various therapeutic areas. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses, cancer progression, and infectious diseases. The nitro group can be reduced to an amine under specific conditions, yielding derivatives that may possess enhanced bioavailability or altered pharmacokinetic profiles. Additionally, the trifluoromethyl group is well-known for its ability to improve metabolic stability and binding affinity in drug molecules.

One of the most compelling aspects of 2-nitro-3-(trifluoromethyl)cyclopropane-1-carboxylic acid is its versatility as a building block for more complex drug candidates. Researchers have utilized this compound to synthesize libraries of analogs with tailored properties by modifying functional groups or introducing additional substituents. High-throughput screening (HTS) techniques have been employed to rapidly assess the activity of these derivatives against diverse biological targets. This approach has led to the identification of several promising lead compounds that are being further optimized for clinical development.

The role of computational chemistry in understanding the behavior of 2-nitro-3-(trifluoromethyl)cyclopropane-1-carboxylic acid cannot be overstated. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These studies help in designing more effective derivatives by predicting binding modes, affinity constants, and potential side effects. Furthermore, machine learning algorithms have been trained on large datasets containing structural and activity data to accelerate the discovery process.

The synthesis and application of 2-nitro-3-(trifluoromethyl)cyclopropane-1-carboxylic acid also highlight the importance of green chemistry principles in modern drug development. Efforts have been made to develop sustainable synthetic routes that minimize waste generation and reduce environmental impact. For instance, catalytic methods that employ recyclable catalysts or renewable solvents have been explored to improve efficiency and sustainability.

Future directions in the study of 2-nitro-3-(trifluoromethyl)cyclopropane-1-carboxylic acid may include exploring its role in modulating immune responses or as a prodrug that releases active species in vivo. The unique combination of structural features makes it an attractive candidate for developing novel therapeutic strategies against challenging diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.